4-[4-({[5-methyl-2-(methylsulfanyl)pyrimidin-4-yl]oxy}methyl)piperidin-1-yl]pyridine-2-carbonitrile

Specification

• CAS No.: 2640965-78-0
• Molecular Formula: C18H21N5OS
• Molecular Weight: 355.5 g/mol
• IUPAC Name: 4-[4-[(5-methyl-2-methylsulfanylpyrimidin-4-yl)oxymethyl]piperidin-1-yl]pyridine-2-carbonitrile
• Standard InChI: InChI=1S/C18H21N5OS/c1-13-11-21-18(25-2)22-17(13)24-12-14-4-7-23(8-5-14)16-3-6-20-15(9-16)10-19/h3,6,9,11,14H,4-5,7-8,12H2,1-2H3
• Standard InChI Key: JRQXYKDIXHJXQF-UHFFFAOYSA-N
• SMILES: CC1=CN=C(N=C1OCC2CCN(CC2)C3=CC(=NC=C3)C#N)SC
• Canonical SMILES: CC1=CN=C(N=C1OCC2CCN(CC2)C3=CC(=NC=C3)C#N)SC

Introduction

Structural and Molecular Characteristics

Core Architecture

The molecule integrates three distinct heterocyclic systems:

• A 5-methyl-2-(methylsulfanyl)pyrimidin-4-yl moiety linked via an ether-oxygen bridge to a piperidine ring.

• A piperidin-1-yl group substituted at the 4-position with a methyleneoxy linker.

• A pyridine-2-carbonitrile unit attached to the piperidine nitrogen.

This arrangement creates a conformationally flexible scaffold capable of engaging diverse biological targets through hydrogen bonding, hydrophobic interactions, and π-π stacking.

Molecular Properties

Key physicochemical parameters include:

Property	Value	Source
Molecular Formula	C₁₈H₂₁N₅OS	PubChem
Molecular Weight	355.5 g/mol	VulcanChem
CAS Registry Number	2640965-78-0	VulcanChem
Topological Polar Surface	98.9 Ų	PubChem
Hydrogen Bond Donors	1	PubChem

The presence of a nitrile group (-C≡N) at the pyridine 2-position enhances electrophilicity, potentially enabling covalent interactions with biological nucleophiles.

Synthetic Methodologies

Retrosynthetic Analysis

While explicit synthetic routes for this compound remain undisclosed in public literature, analogous piperidine-pyrimidine hybrids suggest feasible pathways:

• Pyrimidine Core Formation:

  • Cyclocondensation of thiourea derivatives with β-keto esters to construct the 2-methylsulfanylpyrimidine ring.

  • Selective O-alkylation at the 4-position using chloromethylpiperidine intermediates under Mitsunobu conditions.

• Piperidine-Pyridine Coupling:

  • Buchwald-Hartwig amination to install the piperidine moiety onto the pyridine-carbonitrile precursor.

Purification Challenges

The compound's high nitrogen content (19.7% by mass) and polar groups necessitate advanced chromatographic techniques, likely employing reverse-phase HPLC with acetonitrile/water gradients.

Research Advancements and Patent Landscape

Key Patents

• WO2014106800A2: Covers 2-aminopyrimidine derivatives with piperidine linkers for kinase modulation, emphasizing CDK4/6 and AKT targets.

• EP3733184A1: Discloses pyrimidine-acrylonitrile hybrids for oncology, highlighting the therapeutic value of methylsulfanyl substituents.